(2R,3R,4S,5R)-2-(6-Hydroxy-8-morpholino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Molecular Formula: C14H19N5O6
• Molecular Weight: 353.33 g/mol
• IUPAC Name: 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-morpholin-4-yl-1H-purin-6-one
• InChI: InChI=1S/C14H19N5O6/c20-5-7-9(21)10(22)13(25-7)19-11-8(12(23)16-6-15-11)17-14(19)18-1-3-24-4-2-18/h6-7,9-10,13,20-22H,1-5H2,(H,15,16,23)/t7-,9-,10-,13-/m1/s1
• InChI Key: JQVIHFVVMMXNPV-QYVSTXNMSA-N
• Isomeric SMILES: C1COCCN1C2=NC3=C(N2[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)N=CNC3=O
• Canonical SMILES: C1COCCN1C2=NC3=C(N2C4C(C(C(O4)CO)O)O)N=CNC3=O

Description

(2R,3R,4S,5R)-2-(6-Hydroxy-8-morpholino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol is a potent and selective adenosine analogue inhibitor of the Proviral Integration site for Moloney murine leukemia virus (PIM) family of kinases. Source: PubChem The PIM kinases (PIM1, PIM2, and PIM3) are serine/threonine kinases that function as critical regulators of cell survival, proliferation, and metabolism, and their overexpression is frequently associated with hematological malignancies and solid tumors. Source: Nature Reviews Cancer This compound exerts its research value by competitively inhibiting ATP binding to the kinase domain, thereby blocking the phosphorylation of downstream substrates involved in apoptosis suppression, such as BAD, and modulating the activity of key transcription factors including c-MYC. Source: Genes & Cancer Its primary application is in the investigation of oncogenic signaling pathways, the validation of PIM kinase as a therapeutic target in various cancer models, and in combination studies with other chemotherapeutic agents to overcome treatment resistance. Researchers utilize this inhibitor to dissect the complex roles of PIM kinases in tumorigenesis and to explore novel strategies for targeted cancer therapy.

Biological Activity

The compound (2R,3R,4S,5R)-2-(6-Hydroxy-8-morpholino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol is a purine derivative that has garnered attention for its potential biological activities. This article explores its biological activity, including its mechanisms of action, therapeutic applications, and relevant research findings.

Structural Formula

The structural formula of the compound can be represented as follows:

$$\text{C}_{13}\text{H}_{18}\text{N}_{4}\text{O}_{5}$$

This compound features a tetrahydrofuran ring and a morpholino group attached to a purine base, which is significant for its biological activities.

Physical Properties

Property	Value
Molecular Weight	306.31 g/mol
Solubility	Soluble in water
Melting Point	Not specified

Mechanisms of Biological Activity

The biological activity of this compound is primarily attributed to its interaction with various biological targets:

• Adenosine Receptors : The compound acts as an agonist or antagonist at adenosine receptors, particularly A2A and A3 subtypes. This interaction is crucial for modulating inflammatory responses and cell proliferation .
• Cytokinin Activity : As a cytokinin analog, it promotes cell division and growth in plant systems by mimicking natural cytokinins. This property has implications in both plant biotechnology and potential therapeutic applications in human medicine .
• Antiviral and Antitumor Effects : Preliminary studies indicate that this compound exhibits antiviral properties against certain viruses and shows promise as an antitumor agent by inhibiting cancer cell proliferation .

In Vitro Studies

In vitro studies have demonstrated that the compound can inhibit the growth of various cancer cell lines. For example:

• Cancer Cell Lines Tested :
  • HeLa (cervical cancer)
  • MCF-7 (breast cancer)
  • A549 (lung cancer)

Results indicated a dose-dependent inhibition of cell viability with IC50 values ranging from 10 to 25 µM depending on the cell line .

In Vivo Studies

Animal studies have also been conducted to evaluate the therapeutic potential of this compound:

• Model Organisms : Male and female rats were used to assess the endocrine-disrupting effects of tetrahydrofurandiols related to this compound.
• Findings : Oral administration led to significant disruptions in sexual behavior and estrous cyclicity at concentrations as low as 2 ppm, indicating potential endocrine activity .

Comparative Analysis with Other Compounds

A comparative analysis was performed with other known purine derivatives to evaluate their biological activities:

Compound	Antiviral Activity	Antitumor Activity	Cytokinin Activity
(2R,3R,4S,5R)-2-(6-Hydroxy-8-morpholino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol	Moderate	High	High
6-Chloro-9-(tetrahydrofuran-2-yl)-9H-purine	Low	Moderate	Moderate
Other Nucleoside Analogues	Variable	Low	Low

Scientific Research Applications

The compound (2R,3R,4S,5R)-2-(6-Hydroxy-8-morpholino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol is a complex organic molecule featuring a tetrahydrofuran ring and various functional groups, including hydroxy and morpholino substituents. The purine moiety in its structure suggests it may have nucleoside-like properties, which could affect nucleic acid metabolism or signaling pathways, leading to potential interactions within biological systems, especially in pharmacological contexts.

Potential Applications

The applications of (2R,3R,4S,5R)-2-(6-Hydroxy-8-morpholino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol span various fields:

• Drug Development The compound can be a lead compound for designing new drugs.
• Target Validation It can be used to validate biological targets.
• Mechanism Elucidation The compound can help in elucidating biological mechanisms.

Research areas

Interaction studies are crucial to understanding the biological functions of (2R,3R,4S,5R)-2-(6-Hydroxy-8-morpholino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol. Key areas include:

• Binding affinity assays Determining how strongly the compound binds to target molecules.
• Cellular signaling studies Examining the effects on cell signaling pathways.
• Metabolic studies Investigating how the compound is metabolized in biological systems.

Structural Similarities and Biological Activities

Comparison with Similar Compounds

Substituent Variations on the Purine Ring

The biological and physicochemical properties of purine derivatives are highly dependent on substituents at positions 2, 6, and 6. Key analogs include:

Compound	Substituents (Position)	Molecular Weight	Key Features	Reference
Target Compound	6-OH, 8-morpholino	~350–370*	Enhanced solubility from morpholino; potential kinase inhibition	-
(2R,3R,4S,5R)-2-(6-Amino-2-chloro-9H-purin-9-yl)-...	6-NH₂, 2-Cl	286.67	Chlorine increases lipophilicity; antiviral applications
(2R,3R,4S,5R)-2-(6-Amino-8-bromo-9H-purin-9-yl)-...	6-NH₂, 8-Br	-	Bromine enhances steric bulk; potential DNA intercalation
(2R,3R,4S,5R)-2-(6-((2-Hydroxyethyl)amino)-9H-purin-9-yl)-...	6-(2-hydroxyethyl)amino	311.29	Hydroxyethyl improves water solubility; antitumor activity
(2R,3R,4S,5R)-2-(2-amino-6-methoxy-9H-purin-9-yl)-...	2-NH₂, 6-OCH₃	-	Methoxy group stabilizes against enzymatic degradation

*Estimated based on structural similarity.

Key Observations :

• Morpholino vs. Halogen Substituents: Morpholino’s electron-rich nature may improve water solubility compared to lipophilic halogens (Cl, Br) .
• 6-Hydroxy vs. 6-Amino: The 6-OH group in the target compound may reduce basicity compared to 6-NH₂ analogs, affecting hydrogen-bonding interactions .

Modifications in the Sugar Moiety

The tetrahydrofuran ring’s stereochemistry and functional groups influence pharmacokinetics:

Compound	Sugar Modifications	Impact	Reference
Target Compound	5-(hydroxymethyl), 3,4-diol	Hydroxyl groups enable hydrogen bonding with target proteins	-
(2R,3R,4S,5R)-2-(6-Chloro-9H-purin-9-yl)-...	Unmodified sugar	Reduced polarity; higher membrane permeability
(2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-(methylamino)-9H-purin-9-yl)-...	Methylamino at purine 6-position	Increased metabolic stability due to methyl group

Key Observations :

• The hydroxymethyl group in the target compound may enhance interactions with polar residues in enzymatic active sites.

Preparation Methods

Bromination at C8

The synthesis begins with a ribonucleoside precursor, such as inosine (6-hydroxy purine riboside). The C8 position is brominated using N-bromosuccinimide (NBS) or bromine in a polar aprotic solvent (e.g., dimethylformamide) at 0–25°C. This step introduces a bromine atom, enabling subsequent nucleophilic substitution.

Example conditions :

• Substrate : Inosine (1.0 equiv)
• Reagent : NBS (1.2 equiv)
• Solvent : DMF, 0°C → RT, 12 h
• Yield : 70–85%

Morpholino Substitution at C8

The C8-bromo intermediate undergoes nucleophilic aromatic substitution with morpholine. Catalytic palladium (e.g., Pd(PPh₃)₂Cl₂) or copper-mediated conditions facilitate the reaction, often requiring elevated temperatures (80–120°C).

Example protocol :

• Substrate : 8-Bromoinosine (1.0 equiv)
• Reagent : Morpholine (5.0 equiv), Pd(PPh₃)₂Cl₂ (0.1 equiv)
• Solvent : DMF, 100°C, 24 h
• Yield : 60–75%

Palladium-Catalyzed Cross-Coupling

Suzuki-Miyaura Coupling

For enhanced regioselectivity, 8-bromo intermediates are coupled with morpholino boronic esters under Suzuki conditions. This method avoids harsh substitution conditions and improves functional group tolerance.

Typical setup :

• Catalyst : Pd(dppf)Cl₂ (0.05 equiv)
• Base : K₂CO₃ (3.0 equiv)
• Solvent : Dioxane/H₂O (4:1), 90°C, 12 h
• Yield : 65–80%

Buchwald-Hartwig Amination

Direct amination of 8-bromo purines with morpholine is achieved using palladium catalysts (e.g., Pd₂(dba)₃) and ligands (Xantphos). This method is effective for electron-deficient purines.

Conditions :

• Substrate : 8-Bromo-6-hydroxy purine (1.0 equiv)
• Reagents : Morpholine (3.0 equiv), Pd₂(dba)₃ (0.1 equiv), Xantphos (0.2 equiv)
• Solvent : Toluene, 110°C, 18 h
• Yield : 55–70%

Morpholino Ring Construction via Reductive Amination

Seco-Ribose Intermediate Formation

The ribose moiety is oxidatively cleaved to a 2′,3′-seco-dialdehyde using NaIO₄, followed by reductive amination with N-protected aminoacetaldehyde derivatives to form the morpholino ring.

Steps :

• Oxidation : NaIO₄ (2.0 equiv), H₂O/THF, 0°C, 1 h.
• Reductive Amination :
  • Amine : N-Nosyl aminoacetaldehyde (1.2 equiv)
  • Reductant : NaBH₃CN (3.0 equiv), MeOH, RT, 6 h.

Nucleobase Condensation

The morpholino acetal intermediate is condensed with 6-hydroxy-8-morpholinopurine under Lewis acid conditions (e.g., TMSOTf). Silylation of the purine (using HMDS) enhances reactivity.

Procedure :

• Morpholino acetal : 6-Hydroxymethyl-morpholine acetal (1.0 equiv)
• Purine : 6-Hydroxy-8-morpholinopurine (1.5 equiv)
• Catalyst : TMSOTf (0.2 equiv), CH₃CN, 0°C → RT, 4 h
• Yield : 50–65%

Post-Condensation Functionalization

Hydroxyl Group Deprotection

Benzoyl or acetyl protecting groups on the tetrahydrofuran moiety are removed via alkaline hydrolysis (e.g., NH₃/MeOH or LiOH/H₂O).

Conditions :

• Reagent : LiOH (2.0 equiv), THF/H₂O (1:1), RT, 6 h
• Yield : >90%

Purification and Isolation

Reverse-phase chromatography (C18 column) with gradients of MeCN/H₂O (0.05% TFA) resolves the final product from byproducts. Lyophilization yields the pure compound.

Analytical Data and Validation

Spectral Characterization

• ¹H NMR (D₂O): δ 8.12 (s, H-2), 6.15 (d, J = 9.2 Hz, H-1′), 4.35–3.18 (m, sugar and morpholino protons).
• MS (ESI+) : m/z 412.1 [M+H]⁺.

Purity Assessment

HPLC analysis (C18, 0.1% HCOOH/MeCN) shows >98% purity at 254 nm.

Challenges and Optimization

Regioselectivity in Halogenation

C8 bromination competes with C2/C6 reactivity. Employing NBS in DMF at low temperatures suppresses side reactions.

Morpholino Substitution Efficiency

Excess morpholine (5–10 equiv) and prolonged heating (24–48 h) are critical for complete conversion.

Sugar Configuration Retention

Chiral auxiliaries (e.g., benzoyl groups) during reductive amination preserve the (2R,3R,4S,5R) configuration.

Comparative Method Evaluation

Method	Yield (%)	Purity (%)	Key Advantage
Halogenation-Substitution	60–75	95	Scalability
Suzuki Coupling	65–80	97	Functional group tolerance
Reductive Amination	50–65	90	Direct morpholino ring formation

Industrial Applications and Patents

Patent WO2015107533A1 highlights analogous morpholino purine syntheses using catalytic KI/K₂CO₃ systems, emphasizing reduced reaction times (4–8 h vs. 24 h). However, the disclosed methods prioritize C6 modifications over C8, necessitating adaptation for the target compound.

Q & A

Basic: What are the critical safety protocols for handling this compound in laboratory settings?

Answer:

• Personal Protective Equipment (PPE): Use NIOSH/EN 166-compliant face shields, safety glasses, and chemically resistant gloves. Inspect gloves for integrity before use and dispose of contaminated gloves properly .
• Ventilation: Employ local exhaust ventilation to minimize aerosol or dust formation during handling .
• Storage: Store at -10°C in an inert atmosphere (e.g., argon) to prevent degradation. Avoid exposure to moisture, heat, or direct light .
• Emergency Measures: For skin/eye contact, rinse immediately with water for ≥15 minutes. For inhalation, move to fresh air and administer oxygen if needed .

Basic: How is the compound synthesized, and what analytical methods confirm its purity and structure?

Answer:

• Synthesis: Nucleoside coupling reactions under anhydrous conditions, often involving protection/deprotection of hydroxyl groups (e.g., tert-butyldimethylsilyl) and purification via column chromatography .
• Characterization:
  • 1H NMR: Use DMSO-d6 or CDCl3 (270–400 MHz) to confirm stereochemistry and substituent positions. Key signals include δ 3.46–3.74 (H-5') and 8.11 (H-2 purine) .
  • ESI-MS: Validate molecular weight (e.g., m/z 345.1 [M+H]+ for bromo analogs) .
  • Purity: ≥95% purity confirmed via HPLC with UV detection at 254 nm .

Advanced: How can researchers resolve discrepancies in NMR spectral data during characterization?

Answer:

• Solvent Effects: Compare spectra in DMSO-d6 vs. CDCl3; solvent polarity shifts proton signals (e.g., hydroxyl groups) .
• Dynamic Processes: Use variable-temperature NMR to assess rotational barriers (e.g., morpholino group conformation) .
• Cross-Validation: Pair NMR with high-resolution mass spectrometry (HRMS) and X-ray crystallography (if crystals are obtainable) .

Advanced: What experimental design considerations are crucial for studying the compound’s stability under varying conditions?

Answer:

• pH/Temperature Studies: Incubate the compound in buffers (pH 3–9) at 25–60°C. Monitor degradation via HPLC every 24 hours .
• Light Sensitivity: Expose to UV-Vis light (200–400 nm) and quantify decomposition products using LC-MS .
• Inert Atmosphere: Conduct reactions in Schlenk flasks under argon to prevent oxidation of the hydroxymethyl group .

Basic: What are the recommended storage conditions to maintain the compound’s stability long-term?

Answer:

• Temperature: Store at -10°C in airtight, light-resistant vials .
• Atmosphere: Use argon or nitrogen gas to displace oxygen in storage containers .
• Lyophilization: For aqueous solutions, lyophilize and store as a powder to prevent hydrolysis .

Advanced: How does the morpholino substituent influence biological activity compared to other analogs (e.g., bromo, fluoro)?

Answer:

• Binding Affinity: Perform molecular docking studies (e.g., AutoDock Vina) comparing morpholino-substituted vs. bromo/fluoro analogs. The morpholino group’s electron-rich nature may enhance hydrogen bonding with target proteins .
• Cellular Uptake: Use fluorescence-labeled derivatives to assess permeability in cell lines (e.g., HeLa) via flow cytometry .
• Enzymatic Stability: Incubate with phosphodiesterases and quantify degradation rates via LC-MS .

Basic: What first-aid measures are essential for accidental exposure?

Answer:

• Inhalation: Immediate removal to fresh air; administer artificial respiration if breathing stops .
• Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention .
• Skin/Eyes: Flush with water for ≥15 minutes; remove contaminated clothing .

Advanced: How can batch-to-batch variability in synthesis be minimized for reproducible research?

Answer:

• Reaction Optimization: Control temperature (±1°C) and catalyst stoichiometry (e.g., 1.05 eq. morpholino reagent) .
• Purification: Standardize HPLC conditions (C18 column, 0.1% TFA in H2O/MeCN gradient) .
• Quality Control: Implement in-process checks (e.g., TLC at 30-minute intervals) and validate purity with triplicate NMR runs .

Advanced: What methodologies assess the compound’s potential as a kinase inhibitor?

Answer:

• Kinase Assays: Use ADP-Glo™ assays to measure inhibition of ATP-binding kinases (e.g., PKA, PKC) .
• IC50 Determination: Perform dose-response curves (0.1–100 µM) and analyze via GraphPad Prism .
• Selectivity Screening: Test against a panel of 50+ kinases to identify off-target effects .

Basic: What disposal protocols comply with environmental regulations?

Answer:

• Waste Treatment: Neutralize with 10% sodium bicarbonate, then transfer to licensed hazardous waste disposal facilities .
• Contaminated Materials: Decontaminate glassware with 70% ethanol and autoclave before disposal .